9-(1,3-benzodioxol-5-yl)-2-(2,5-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
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Description
9-(1,3-benzodioxol-5-yl)-2-(2,5-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C21H17N5O6 and its molecular weight is 435.396. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research on compounds with complex structures, such as those incorporating purine bases or benzodioxol motifs, often focuses on their synthesis and characterization. For example, the synthesis of various carboxamide derivatives involving benzodioxophosphole-tetrazol-thiophene frameworks has been detailed, emphasizing the importance of structural design in achieving targeted biological properties (Talupur, Satheesh, & Chandrasekhar, 2021). Such studies underline the synthetic routes for accessing structurally complex molecules, which could include derivatives of the specified compound.
Antimicrobial and Anti-inflammatory Agents
Compounds containing benzodioxol and purine motifs have been explored for their potential antimicrobial and anti-inflammatory properties. For instance, novel benzodifuranyl derivatives have shown significant anti-inflammatory and analgesic activities, suggesting the relevance of these structural features in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These findings hint at the possible applications of the mentioned compound in developing new therapeutic agents.
Enzyme Inhibition Studies
Research into purine derivatives often includes the investigation of their role as enzyme inhibitors. A classic study on enzyme inhibitors involving the synthesis of substituted purines highlighted their potential as adenosine deaminase inhibitors, which could point towards similar applications for the compound (Shah, Schaeffer, & Murray, 1965). Such activities are crucial for therapeutic applications, including treatments for certain disorders and diseases.
Electrochromic and Polymeric Materials
The incorporation of dimethoxycarbazole and related units into polymeric structures has been studied for enhancing electrochromic performance and thermal stability (Wang & Hsiao, 2014). This suggests potential research applications of structurally similar compounds in the development of new materials with specific electronic or photonic properties.
Properties
IUPAC Name |
9-(1,3-benzodioxol-5-yl)-2-(2,5-dimethoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O6/c1-29-11-4-6-13(30-2)12(8-11)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)10-3-5-14-15(7-10)32-9-31-14/h3-8H,9H2,1-2H3,(H2,22,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPGJLJTYTLNNPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC5=C(C=C4)OCO5)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.